Cas no 61379-65-5 (Rifapentine)

• Product Name: Rifapentine
• CAS No: 61379-65-5
• MF: C₄₇H₆₄N₄O₁₂
• MW: 877.03
• MDL: MFCD00866806
• CID: 57688
• PubChem ID: 135403821
• Update Time: 2025-06-12

Rifapentine Chemical and Physical Properties

Names and Identifiers

• Rifapentine
• 3-(((4-cyclopentyl-1-piperazinyl)imino)methyl)-rifamyci
• 3-(4-cyclopentyl-1-piperazinyl)iminomethylrifamycinsv
• antibioticdl473it
• dl473
• ktc1
• mdl473
• r-773
• Cyclopentylrifampicin
• rifamycin-B tripropylhydrazide
• Rifamycin-B-tripropyl-hydrazid
• rifamycin-S
• 3{[(4-Cyclopentyl-1-piperazinyl)imino]methyl}rifamycin
• DB01201
• W-105162
• RIFAPENTINE [USAN]
• M000473
• 3-(((4-cyclopentyl-1-piperazinyl)imino)methyl)rifamycin SV
• AB01209744_04
• R773
• Rifapentine (USAN/INN)
• DL-473
• UNII-XJM390A33U
• ANTIBIOTIC DL-473IT
• Priftin
• HMS3713M16
• MFCD00866806
• MDL 473
• RIFAPENTINE [MI]
• Rifamycin AF/ACPP
• RIFAPENTINE [VANDF]
• SCHEMBL41590
• AB01209744-03
• RIFAPENTINE [WHO-DD]
• AKOS024255723
• (7S,9E,11S,12R,13S,14R,15R,16R,17S,18S,19E,21Z)-26-{(E)-[(4-cyclopentylpiperazin-1-yl)imino]methyl}-2,15,17,27,29-pentahydroxy-11-methoxy-3,7,12,14,16,18,22-heptamethyl-6,23-dioxo-8,30-dioxa-24-azatetracyclo[23.3.1.1(4,7).0(5,28)]triaconta-1(28),1(29),2,4,9,19,21,25,27-nonaen-13-yl acetate
• DRG-0283
• BDBM50248298
• Rifapentin
• 3-(N-(4-Cyclopentyl-1-piperazinyl)formimidoyl)rifamycin
• KTC-1
• RIFAPENTINE [MART.]
• Cyclopentyl rifampin
• 3-[N-(4-Cyclopentyl-1-piperazinyl)formimidoyl]rifamycin
• 3-(4-Cyclopentyl-1-piperazinyl)iminomethylrifamycin SV
• (7S,9E,11S,12R,13S,14R,15R,16R,17S,18S,19E,21Z)-26-((E)-((4-cyclopentylpiperazin-1-yl)imino)methyl)-2,15,17,27,29-pentahydroxy-11-methoxy-3,7,12,14,16,18,22-heptamethyl-6,23-dioxo-8,30-dioxa-24-azatetracyclo(23.3.1.1(4,7).0(5,28))triaconta-1(28),1(29),2,4,9,19,21,25,27-nonaen-13-yl acetate
• XJM390A33U
• Rifapentina [Spanish]
• AB01209744-01
• EINECS 262-743-9
• CHEMBL1660
• DL 473;Cyclopentylrifampicin
• CHEBI:45304
• DTXSID8041115
• RPE
• C08059
• Rifamycin, 3-(((4-cyclopentyl-1-piperazinyl)imino)methyl)-
• KTC 1
• R 77-3
• RIFAPENTINE (MART.)
• KS-1409
• DTXCID6021115
• D00879
• Rifapentine, Antibiotic for Culture Media Use Only
• R-77-3
• 3-(((4-Cyclopentyl-1-piperazinyl)imino)methyl)rifamycin
• [(7S,9E,11S,12R,13S,14R,15R,16R,17S,18S,19E,21Z)-26-[(E)-(4-cyclopentylpiperazin-1-yl)iminomethyl]-2,15,17,27,29-pentahydroxy-11-methoxy-3,7,12,14,16,18,22-heptamethyl-6,23-dioxo-8,30-dioxa-24-azatetracyclo[23.3.1.14,7.05,28]triaconta-1(29),2,4,9,19,21,25,27-octaen-13-yl] acetate
• 3-((4-CYCLOPENTYL-1-PIPERAZINYL)IMINO)METHYL)RIFAMYCIN
• Rifapentine [USAN:INN:BAN]
• CCG-220467
• Rifapentinum
• DL 473
• [[(E)-(4-cyclopentylpiperazin-1-yl)iminomethyl]-pentahydroxy-methoxy-heptamethyl-dioxo-[?]yl] acetate
• Rifapentinum (Latin)
• Priftin (TN)
• RIFAPENTINE [ORANGE BOOK]
• MDL-473
• Antibiotic DL 473IT
• (2S,12Z,14E,16S,17S,18R,19R,20R,21S,22R,23S,24E)-8-{(E)-[(4-cyclopentylpiperazin-1-yl)imino]methyl}-5,6,9,17,19-pentahydroxy-23-methoxy-2,4,12,16,18,20,22-heptamethyl-1,11-dioxo-1,2-dihydro-2,7-(epoxypentadeca[1,11,13]trienoimino)naphtho[2,1-b]furan-21-yl acetate
• Rifapentina
• Prifitin
• Rifapentinum [Latin]
• 61379-65-5
• RIFAPENTINE [INN]

• MDL： MFCD00866806
• Inchi： InChI=1S/C47H64N4O12/c1-24-13-12-14-25(2)46(59)49-37-32(23-48-51-20-18-50(19-21-51)31-15-10-11-16-31)41(56)34-35(42(37)57)40(55)29(6)44-36(34)45(58)47(8,63-44)61-22-17-33(60-9)26(3)43(62-30(7)52)28(5)39(54)27(4)38(24)53/h12-14,17,22-24,26-28,31,33,38-39,43,53-57H,10-11,15-16,18-21H2,1-9H3,(H,49,59)/b13-12+,22-17+,25-14-,48-23?/t24-,26+,27+,28+,33-,38-,39+,43+,47-/m0/s1
• InChI Key： WDZCUPBHRAEYDL-LYDPARFQSA-N
• SMILES： OC(C1=C(C2=O)C(O[C@@]2(O/C=C/[C@@H]([C@H]([C@@]([C@@H]3C)([H])OC(C)=O)C)OC)C)=C(C)C(O)=C1C(O)=C4NC(/C(C)=C\C=C\[C@@H]([C@@H]([C@@H](C)[C@H]3O)O)C)=O)=C4/C=N/N5CCN(C6CCCC6)CC5

Computed Properties

• Exact Mass: 876.45200
• Monoisotopic Mass: 876.452
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 63
• Rotatable Bond Count: 6
• Complexity: 1870
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 217A^2
• XLogP3: 6.7

Experimental Properties

• Color/Form: Crystallized from ethyl acetate.
• Density: 1.35 (20 C)
• Melting Point: 179-180°C
• Boiling Point: 969.3±65.0 °C at 760 mmHg
• Flash Point: 540.0±34.3 °C
• Refractive Index: 1.63
• Solubility: methanol: soluble2mg/mL, clear, red to red-brown
• PSA: 216.66000
• LogP: 5.33450

Rifapentine Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• RTECS：JQ0902000
• Hazardous Material Identification：
• Toxicity：LD50 in mice (mg/kg): >2000 orally; 750 i.p. (Cricchio); LD50 in mice (mg/kg): 3300 orally; 710 i.p. (Aroli)
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month